Cas no 163018-26-6 (3-O-(2-Aminoethyl)-25-hydroxyvitamin D3)

• Product Name: 3-O-(2-Aminoethyl)-25-hydroxyvitamin D3
• CAS No: 163018-26-6
• Molecular Formula: C₃₀H₅₁NO₂
• Molecular Weight: 457.7314
• CID: 904730
• PubChem ID: 12020395

3-O-(2-Aminoethyl)-25-hydroxyvitamin D3 Properties

Names and Identifiers

• 25-Hydroxy Vitamin D3 3,3’-Aminopropyl Ether
• (6R)-6-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(5S)-5-(3-aminopropoxy)-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptan-2-ol
• 25-HYDROXY VITAMIN D3 3,3’-AMINOPROPYL ETHER,OFF-WHITE LOW-MELTING SOLID
• 3-O-(2-Aminoethyl)-25-hydroxyvitamin D3
• (5Z,7E)-(3S)-3-(3'-O-amino-propyl)-9,10-seco-5,7,10(19)-cholestatriene-3,25-triol
• 25-Hydroxy Vitamin D3 3,3'-Aminopropyl Ether
• 3'-O-Aminopropyl-25-hydroxyvitamin D3
• A,5Z,7E)-3-(3-Aminopropoxy)-9,10-secocholesta-5,7,10(19)-trien-25-ol
• CS-1161
• 25-Hydroxy Vitamin D3 3
• 3-O-(2-Aminopropyl)-25-hydroxyvitamin D3
• (3β,5Z,7E)-3-(3-AMinopropoxy)-9,10-secocholesta-5,7,10(19)-trien-25-ol
• (εR,1R,3aS,4E,7aR)-4-[(2Z)-2-[(5S)-5-(3-AMinopropoxy)-2-Methylenecyclohexylidene]ethylidene]octahydro-α,α,ε,7a-tetraMethyl-1H-indene-1-pentanol
• LMST03020684
• 1H-Indene-
• HY-15254
• 163018-26-6
• PD064107
• SCHEMBL17699310
• 1H-Indene-1-pentanol, 4-[(2Z)-2-[(5S)-5-(3-aminopropoxy)-2-methylenecyclohexylidene]ethylidene]octahydro-alpha,alpha,epsilon,7a-tetramethyl-, (epsilonR,1R,3aS,4E,7aR)-
• AKOS030526627
• CHEBI:191921
• (R)-6-((1R,3aS,7aR,E)-4-((Z)-2-((S)-5-(3-Aminopropoxy)-2-methylenecyclohexylidene)ethylidene)-7a-methyloctahydro-1H-inden-1-yl)-2-methylheptan-2-ol
• AS-80465
• DA-60272
• DTXSID40475930
• A934955
• (6R)-6-[(1R,3aS,4E,7aR)-4-{2-[(1Z,5S)-5-(3-aminopropoxy)-2-methylidenecyclohexylidene]ethylidene}-7a-methyl-octahydro-1H-inden-1-yl]-2-methylheptan-2-ol

• InChIKey： RAIPMHBURQASRR-BAUWAPLESA-N
• Inchi： 1S/C30H51NO2/c1-22-11-14-26(33-20-8-19-31)21-25(22)13-12-24-10-7-18-30(5)27(15-16-28(24)30)23(2)9-6-17-29(3,4)32/h12-13,23,26-28,32H,1,6-11,14-21,31H2,2-5H3/b24-12+,25-13-/t23-,26+,27-,28+,30-/m1/s1
• SMILES： O([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[H])[C@@]1([H])C([H])([H])C([H])([H])[C@@]2([H])/C(=C(\[H])/C(/[H])=C3\C(=C([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C\3([H])[H])OC([H])([H])C([H])([H])C([H])([H])N([H])[H])/C([H])([H])C([H])([H])C([H])([H])[C@]12C([H])([H])[H]

Computed Properties

• Exact Mass: 457.39200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 10
• Monoisotopic Mass: 457.391979870 g/mol
• Heavy Atom Count: 33
• Complexity: 721
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.1
• Topological Polar Surface Area: 55.5
• Molecular Weight: 457.7

Experimental Properties

• LogP: 7.80730
• PSA: 55.48000
• Solubility: Insuluble (6.9E-4 g/L) (25 ºC),
• Density: 1.00±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives